Cas no 864974-59-4 (N-methyl-2-4-(morpholine-4-sulfonyl)benzamidothiophene-3-carboxamide)

• Product Name: N-methyl-2-4-(morpholine-4-sulfonyl)benzamidothiophene-3-carboxamide
• CAS No: 864974-59-4
• MF: C₁₇H₁₉N₃O₅S₂
• MW: 409.479861497879
• CID: 5850012
• PubChem ID: 4075803
• Update Time: 2025-09-19

N-methyl-2-4-(morpholine-4-sulfonyl)benzamidothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide, N-methyl-2-[[4-(4-morpholinylsulfonyl)benzoyl]amino]-
• N-methyl-2-(4-(morpholinosulfonyl)benzamido)thiophene-3-carboxamide
• CHEMBL1517577
• N-methyl-2-[(4-morpholin-4-ylsulfonylbenzoyl)amino]thiophene-3-carboxamide
• MLS000697088
• 864974-59-4
• HMS2534G11
• F1358-0679
• N-methyl-2-[4-(morpholine-4-sulfonyl)benzamido]thiophene-3-carboxamide
• AB00568481-06
• SMR000237855
• AKOS024605415
• N-methyl-2-4-(morpholine-4-sulfonyl)benzamidothiophene-3-carboxamide

• Inchi： 1S/C17H19N3O5S2/c1-18-16(22)14-6-11-26-17(14)19-15(21)12-2-4-13(5-3-12)27(23,24)20-7-9-25-10-8-20/h2-6,11H,7-10H2,1H3,(H,18,22)(H,19,21)
• InChI Key： RKACWLNHYFRLHC-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(S(N3CCOCC3)(=O)=O)C=C2)SC=CC=1C(NC)=O

Computed Properties

• Exact Mass: 409.07661306g/mol
• Monoisotopic Mass: 409.07661306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.439±0.06 g/cm3(Predicted)
• pka: 11.80±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-methyl-2-4-(morpholine-4-sulfonyl)benzamidothiophene-3-carboxamide

Recent Advances in the Study of N-methyl-2-4-(morpholine-4-sulfonyl)benzamidothiophene-3-carboxamide (CAS: 864974-59-4)

The compound N-methyl-2-4-(morpholine-4-sulfonyl)benzamidothiophene-3-carboxamide (CAS: 864974-59-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models. The following sections provide a comprehensive overview of the latest research findings related to this compound.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary studies have demonstrated that N-methyl-2-4-(morpholine-4-sulfonyl)benzamidothiophene-3-carboxamide exhibits selective inhibition against specific kinase targets, making it a potential candidate for targeted therapy. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding interactions between the compound and its kinase targets, providing valuable insights for further optimization.

In addition to its kinase inhibitory activity, recent research has explored the compound's pharmacokinetic and pharmacodynamic properties. Studies conducted in animal models have revealed favorable bioavailability and tissue distribution profiles, suggesting that the compound could be effectively delivered to target tissues. Furthermore, metabolic stability assays have indicated that the compound undergoes minimal degradation in the liver, which is a positive attribute for its development as a therapeutic agent. These findings underscore the potential of N-methyl-2-4-(morpholine-4-sulfonyl)benzamidothiophene-3-carboxamide as a lead compound for further drug development.

Another notable aspect of recent research is the exploration of the compound's therapeutic potential in oncology. Preclinical studies have demonstrated its efficacy in inhibiting tumor growth in various cancer cell lines, including those resistant to conventional chemotherapy. The compound's ability to induce apoptosis and inhibit angiogenesis has been particularly noteworthy. These effects are believed to be mediated through its interaction with key signaling pathways involved in cell proliferation and survival. Ongoing studies are aimed at identifying biomarkers that could predict patient response to this compound, paving the way for personalized medicine approaches.

Despite these promising findings, challenges remain in the development of N-methyl-2-4-(morpholine-4-sulfonyl)benzamidothiophene-3-carboxamide as a therapeutic agent. Issues such as potential off-target effects and the need for further optimization of its chemical structure to enhance potency and reduce toxicity are areas of active investigation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these research findings into clinical applications.

In conclusion, the recent advancements in the study of N-methyl-2-4-(morpholine-4-sulfonyl)benzamidothiophene-3-carboxamide (CAS: 864974-59-4) highlight its potential as a versatile and effective therapeutic agent. The compound's unique pharmacological properties and its ability to target critical cellular pathways make it a promising candidate for further development. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.